Cas no 52401-42-0 (6,7-dimethoxynaphthalen-1-amine)
52401-42-0 structure
Product name:6,7-dimethoxynaphthalen-1-amine
6,7-dimethoxynaphthalen-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethoxynaphthalen-1-amine
- 5-Amino-2,3-dimethoxynaphthalene
- 6,7-Dimethoxy-1-naphthalenamine
- 6,7-Dimethoxy-1-naphthylamine
- AC1L8TA8
- AC1Q57YF
- CTK1H0322
- NSC680716
- SureCN426014
- 1-Naphthalenamine, 6,7-dimethoxy-
- 52401-42-0
- NSC-249974
- CS-0227512
- CHEMBL1979169
- NCI60_028768
- NSC-680716
- SCHEMBL426014
- DTXSID80200420
- UNII-5LZK24JU4W
- NSC 680716
- 5LZK24JU4W
-
- Inchi： InChI=1S/C12H13NO2/c1-14-11-6-8-4-3-5-10(13)9(8)7-12(11)15-2/h3-7H,13H2,1-2H3
- InChI Key： XWSTYNKWYKLHFJ-UHFFFAOYSA-N
- SMILES： COC1=C(C=C2C(=C1)C=CC=C2N)OC
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 44.48
- LogP: 3.02040
6,7-dimethoxynaphthalen-1-amine Related Literature
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Indah N. Kurniasih,Hua Liang,Sumit Kumar,Andreas Mohr,Sunil K. Sharma,Jürgen P. Rabe,Rainer Haag J. Mater. Chem. B, 2013,1, 3569-3577
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
-
Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
-
Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
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Viswanathan Baskar,Kandasamy Gopal,Madeleine Helliwell,Floriana Tuna,Wolfgang Wernsdorfer Dalton Trans., 2010,39, 4747-4750
-
Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
-
Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
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Ying-Zhe Liu,Ralf Haiges,Karl O. Christe,Wei-Peng Lai,Bo Wu RSC Adv., 2014,4, 28377-28389
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